2-(2,4-dichlorophenoxy)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]acetamide
• InChI: InChI=1S/C18H18Cl2N6O2/c1-11-21-22-16-5-6-17(23-26(11)16)25-8-13(9-25)24(2)18(27)10-28-15-4-3-12(19)7-14(15)20/h3-7,13H,8-10H2,1-2H3
• InChI Key: UEXHWKBNNOEWRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C18H18Cl2N6O2
• Molecular Weight: 421.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H18Cl2N6O2 and its molecular weight is 421.28. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Assessment

• Medicinal Chemistry : Heterocyclic compounds, such as triazolopyridines and pyridazinones, have been extensively studied for their medicinal properties. For example, the synthesis and structure analysis of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine revealed its potential pharmaceutical importance, highlighting the role of heterocyclic compounds in drug discovery (Sallam et al., 2021).

• Antibacterial and Antifungal Applications : The study of monocyclic β-lactams containing two synergetic buried antibacterial pharmacophore sites demonstrates the antibacterial potential of compounds with complex structures, including those related to azetidinones (Parvez et al., 2010).

• Antimicrobial Activities : Novel synthetic pathways have been developed to create compounds with potential antimicrobial activities. For instance, the synthesis of novel fused β-lactams through intramolecular 1,3-dipolar cycloadditions explores the creation of compounds with weak β-lactamase inhibitory properties, indicating their potential use in combating antibiotic resistance (Davies & Pearson, 1981).

• Synthesis and Screening for Biological Properties : The synthesis and screening of heterocyclic compounds for biological activities, such as antitumor and antimicrobial effects, demonstrate the wide range of potential applications for compounds containing triazolo and pyridazine structures. This includes enaminones used as building blocks for substituted pyrazoles (Riyadh, 2011).